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molecular formula C11H8Cl2N2O2S B8484916 6-(3,5-Dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion

6-(3,5-Dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion

Cat. No. B8484916
M. Wt: 303.2 g/mol
InChI Key: ICHFZOOTFOGOQL-UHFFFAOYSA-N
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Patent
US04229461

Procedure details

A mixture of 13.0 g of 3-(3,5-dichlorophenylcarbamoyl)thiazolidine-2-carboxylic acid thus obtained and 50 ml of concentrated hydrochloric acid was stirred at 120° C. for 2 hours. Then the reaction mixture was cooled and filtered to separate the precipitate, followed by recrystallization from a mixed solvent of ethyl acetate and n-hexane to give 10.7 g (yield 86.9%) of 6-(3,5-dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion (Compound No. 1). Its melting point and Elementary Analysis were as given in table 1.
Name
3-(3,5-dichlorophenylcarbamoyl)thiazolidine-2-carboxylic acid
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([NH:9][C:10]([N:12]2[CH2:16][CH2:15][S:14][CH:13]2[C:17]([OH:19])=O)=[O:11])[CH:5]=[C:6]([Cl:8])[CH:7]=1>Cl>[Cl:8][C:6]1[CH:5]=[C:4]([N:9]2[C:17](=[O:19])[CH:13]3[S:14][CH2:15][CH2:16][N:12]3[C:10]2=[O:11])[CH:3]=[C:2]([Cl:1])[CH:7]=1

Inputs

Step One
Name
3-(3,5-dichlorophenylcarbamoyl)thiazolidine-2-carboxylic acid
Quantity
13 g
Type
reactant
Smiles
ClC=1C=C(C=C(C1)Cl)NC(=O)N1C(SCC1)C(=O)O
Step Two
Name
Quantity
50 mL
Type
solvent
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
thus obtained
TEMPERATURE
Type
TEMPERATURE
Details
Then the reaction mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to separate the precipitate
CUSTOM
Type
CUSTOM
Details
followed by recrystallization from a mixed solvent of ethyl acetate and n-hexane

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C(C=C(C1)Cl)N1C(N2C(SCC2)C1=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 10.7 g
YIELD: PERCENTYIELD 86.9%
YIELD: CALCULATEDPERCENTYIELD 87.2%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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